Cas no 1628563-38-1 ((Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate)

• Product Name: (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate
• CAS No: 1628563-38-1
• MF: C₉H₇BrN₂O₅
• MW: 303.066281557083
• CID: 4702590
• PubChem ID: 86280284
• Update Time: 2025-10-30

(Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-Methyl 2-(4-bromo-2-nitrophenyl)-2-(hydroxyimino)acetate
• Methyl 2-(4-bromo-2-nitrophenyl)-2-(hydroxyimino)acetate
• AK162063
• Methyl 2-(4-bromo-2-nitrophenyl)-2-hydroxyiminoacetate
• CS-0150958
• DS-3216
• AKOS024462436
• methyl (2Z)-2-(4-bromo-2-nitrophenyl)-2-(N-hydroxyimino)acetate
• methyl (2Z)-2-(4-bromo-2-nitrophenyl)-2-hydroxyiminoacetate
• 1628563-38-1
• Methyl2-(4-bromo-2-nitrophenyl)-2-(hydroxyimino)acetate
• 2828446-96-2
• (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate

• Inchi： 1S/C9H7BrN2O5/c1-17-9(13)8(11-14)6-3-2-5(10)4-7(6)12(15)16/h2-4,14H,1H3
• InChI Key： DBFMDFCETKWFBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(=O)OC)=NO)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.95383g/mol
• Monoisotopic Mass: 301.95383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 3

Additional information on (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate

Introduction to (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate (CAS No. 1628563-38-1)

The compound (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate, identified by its CAS number 1628563-38-1, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the synthesis of novel therapeutic agents. Its molecular structure, characterized by a combination of aromatic rings, halogen substituents, and functional groups such as hydroxyimine, positions it as a versatile intermediate in organic synthesis.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The presence of both 4-Bromo-2-nitrophenyl and hydroxyimino groups in the molecular framework of this compound suggests potential applications in the development of drugs targeting various diseases. Specifically, the nitro group can serve as a handle for further functionalization, while the hydroxyimine moiety is known for its reactivity in forming Schiff bases and other coordination complexes.

One of the most compelling aspects of (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and modulators for enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in creating derivatives that interact with targets such as kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The significance of this compound is further underscored by its incorporation into several ongoing research projects aimed at discovering new therapeutic strategies. By serving as a precursor for more intricate molecules, it enables scientists to explore new chemical spaces and potentially identify compounds with enhanced efficacy and reduced side effects. The versatility of (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate lies in its ability to be modified through various chemical transformations, allowing for the tailoring of properties to meet specific pharmacological requirements.

Recent advancements in computational chemistry have also highlighted the importance of this compound in virtual screening campaigns. Molecular modeling studies have shown that derivatives of this molecule can exhibit promising binding affinities to biological targets, making them attractive candidates for further optimization. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications that could enhance drug-like properties.

In addition to its pharmaceutical applications, (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate has found utility in materials science research. Its unique electronic properties make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune its electronic characteristics through structural modifications offers exciting possibilities for creating advanced materials with tailored functionalities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to produce (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate, reducing costs and environmental impact. Techniques such as flow chemistry and continuous manufacturing are being explored to streamline the process further.

Safety considerations are paramount when handling this compound, despite not being classified as a hazardous material under standard regulations. Proper storage conditions and handling protocols must be followed to ensure stability and prevent degradation. Researchers must also consider the environmental impact of waste generated during its synthesis and disposal processes.

The regulatory landscape for new chemical entities like (Z)-Methyl 2-(4-Bromo-2-nitrophenyl)-2-(hydroxyimino)acetate is evolving rapidly, with agencies worldwide updating guidelines to keep pace with innovation. Compliance with these regulations ensures that researchers can responsibly advance their work while maintaining public safety.

Future directions for research on this compound include exploring its potential in combination therapies, where it could be used alongside other agents to achieve synergistic effects. Additionally, investigating its role in drug delivery systems may open new avenues for improving therapeutic outcomes.